N-(2-Aminoethyl)-4-nitrobenzamide
Overview
Description
N-(2-Aminoethyl)acetamide is an organic building block . It’s used in the preparation of mixed two-component monolayers on glassy carbon . It may also be used in the synthesis of lysidine .
Synthesis Analysis
While specific synthesis methods for N-(2-Aminoethyl)-4-nitrobenzamide are not available, a related compound, N-(2-aminoethyl)-N’-(6-substituted-2-benzothiazolyl)urea, has been synthesized and used in the technical field of antineoplastic drugs .Scientific Research Applications
Antiarrhythmic Activity : N-(2-Aminoethyl)-4-nitrobenzamide derivatives have shown promising antiarrhythmic activity, suggesting their potential as lead drugs for pharmacological and toxicological studies (Likhosherstov et al., 2014).
Bioactivation and DNA Interaction : The active form of this compound, when transformed through bioreduction, exhibits selective cytotoxicity by forming DNA-DNA interstrand crosslinks in cells. This transformation enhances its ability to bind to DNA and produce cytotoxic effects (Knox et al., 1991).
Metal Coordination Chemistry : The compound demonstrates unusual metal coordination chemistry, with its ability to act as a zwitterion or ionically in different conditions, and shows diverse coordination modes with metals depending on reaction conditions (McGinley et al., 2009).
Anticonvulsant Properties : Derivatives of this compound have been synthesized and tested for anticonvulsant properties, showing efficacy in certain models, potentially offering new treatments for seizures (Bailleux et al., 1995).
Chemotherapeutic Activity : Studies on related compounds indicate potential chemotherapeutic activity, showing effectiveness in killing tumor cells through a process involving metabolic reduction (Mendeleyev et al., 1995).
Hypoxia-Selective Cytotoxicity : Investigations into the reductive chemistry of this compound derivatives have shown their selective toxicity towards hypoxic cells, making them potential candidates for cancer treatment (Palmer et al., 1995).
Conjugation for Pharmacological Applications : The compound has been used to create conjugates with adenine for potential pharmacological applications, demonstrating its versatility (Singh, 2014).
Environmental Applications : It has been used as an adsorbent for Ni(II) removal from aqueous solutions, indicating its potential in environmental applications (Rahman & Nasir, 2019).
properties
IUPAC Name |
N-(2-aminoethyl)-4-nitrobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O3/c10-5-6-11-9(13)7-1-3-8(4-2-7)12(14)15/h1-4H,5-6,10H2,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWWPRACPGGPLMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCCN)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20441052 |
Source
|
| Record name | N-(2-Aminoethyl)-4-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20441052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1017-27-2 |
Source
|
| Record name | N-(2-Aminoethyl)-4-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20441052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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